![molecular formula C18H10Cl3N3 B3035991 2-Amino-6-(4-chlorophenyl)-4-(2,6-dichlorophenyl)nicotinonitrile CAS No. 338793-91-2](/img/structure/B3035991.png)
2-Amino-6-(4-chlorophenyl)-4-(2,6-dichlorophenyl)nicotinonitrile
Overview
Description
2-Amino-6-(4-chlorophenyl)-4-(2,6-dichlorophenyl)nicotinonitrile, also known as N-(2-Amino-6-chloro-4-phenyl-2,6-dichlorophenyl)nicotinonitrile, is a heterocyclic compound that is widely used in the synthesis of pharmaceuticals and other organic compounds. It is a white solid that is insoluble in water, but soluble in organic solvents. The compound has been studied for its potential applications in medicinal chemistry, organic synthesis, and drug development.
Scientific Research Applications
2-Amino-6-(4-chlorophenyl)-4-(2,6-dichlorophenyl)nicotinonitrile is a versatile compound that has a wide range of applications in scientific research. It has been used in the synthesis of various pharmaceuticals, including antifungal agents, anti-inflammatory agents, and antineoplastic agents. It has also been used in the synthesis of organic compounds such as aryl amines and heterocyclic compounds. In addition, it has been studied for its potential applications in medicinal chemistry, organic synthesis, and drug development.
Mechanism of Action
The mechanism of action of 2-Amino-6-(4-chlorophenyl)-4-(2,6-dichlorophenyl)nicotinonitrile is not fully understood. However, it is believed to act as an inhibitor of certain enzymes involved in the synthesis of proteins. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. In addition, it has been shown to inhibit the activity of certain enzymes involved in the synthesis of arachidonic acid, a precursor of prostaglandins.
Biochemical and Physiological Effects
2-Amino-6-(4-chlorophenyl)-4-(2,6-dichlorophenyl)nicotinonitrile has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the synthesis of proteins and arachidonic acid. In addition, it has been shown to possess anti-inflammatory, antifungal, and antitumor activities. It has also been shown to possess antioxidant activity and to have protective effects against oxidative stress.
Advantages and Limitations for Lab Experiments
2-Amino-6-(4-chlorophenyl)-4-(2,6-dichlorophenyl)nicotinonitrile has a number of advantages and limitations for laboratory experiments. The major advantage of using this compound is its high solubility in organic solvents, which allows it to be used in a wide range of applications. In addition, it is relatively stable and does not decompose easily. However, it is not soluble in water, which limits its use in certain experiments.
Future Directions
The potential future directions for 2-Amino-6-(4-chlorophenyl)-4-(2,6-dichlorophenyl)nicotinonitrile are numerous. It has the potential to be used in the synthesis of new pharmaceuticals and other organic compounds. In addition, it could be used in the development of new drugs to treat various diseases and disorders. It could also be used in the development of new diagnostic tools and methods. Finally, it has the potential to be used in the development of new analytical techniques and methods.
properties
IUPAC Name |
2-amino-6-(4-chlorophenyl)-4-(2,6-dichlorophenyl)pyridine-3-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10Cl3N3/c19-11-6-4-10(5-7-11)16-8-12(13(9-22)18(23)24-16)17-14(20)2-1-3-15(17)21/h1-8H,(H2,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRAZMKCQAIHOBV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C2=CC(=NC(=C2C#N)N)C3=CC=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10Cl3N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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